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Compound of Interest

Compound Name: Chloro(trimethylphosphine)gold(l)

Cat. No.: B093943

CAS Number: 15278-97-4
Chemical Formula: CsHeAuCIP
Molecular Weight: 308.50 g/mol

This technical guide provides an in-depth overview of chloro(trimethylphosphine)gold(l), a
valuable reagent and precursor in chemical synthesis and a compound of interest for its
potential therapeutic applications. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
synthesis, characterization, and applications, supported by experimental protocols and data.

Physicochemical Properties

Chloro(trimethylphosphine)gold(l) is a white to lavender crystalline solid. It is a stable
compound under normal laboratory conditions and is often used as a precursor for other gold(l)
complexes.
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Property Value Reference

White to lavender crystalline

Appearance powder

Molecular Formula CsHsAuCIP [11[2][3]
Molecular Weight 308.50 g/mol [1112][3]
Melting Point 230 °C (decomposes) [1114]

- Soluble in methylene chloride
Solubility [5]
and chloroform.

Synthesis and Characterization

The synthesis of chloro(trimethylphosphine)gold(l) is typically carried out under an inert
atmosphere to prevent oxidation and moisture contamination.

Experimental Protocol: Synthesis

While a specific detailed protocol for the synthesis of chloro(trimethylphosphine)gold(l) was
not found in the immediate search results, a general and widely referenced method for
analogous phosphinegold(l) halide complexes involves the reduction of a gold(lll) precursor in
the presence of the phosphine ligand. A plausible synthetic route is adapted from the
preparation of similar compounds.[6]

Materials:

Tetrachloroauric(lll) acid (HAuCla4)

Trimethylphosphine (P(CHs)s3)

Methanol (dried and nitrogen-saturated)

Dry, pure nitrogen gas

Procedure:
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 All manipulations should be performed under a dry, pure nitrogen atmosphere using Schlenk
line techniques.

 Dissolve tetrachloroauric(lll) acid in dry, nitrogen-saturated methanol.

e Slowly add a stoichiometric amount of trimethylphosphine to the gold solution with vigorous
stirring.

e The reaction mixture is stirred at room temperature for a specified period, during which the
color of the solution should change, indicating the reduction of Au(lll) to Au(l) and the
formation of the complex.

e The product can be isolated by removing the solvent under reduced pressure.

o Further purification can be achieved by recrystallization from a suitable solvent system, such
as methylene chloride or chloroform, to obtain single crystals.[5]

Logical Workflow for Synthesis:

Reactants

P(CH3)3 Reaction Work-up & Purification
L . . .| Recrystallization . .
| Stir under N2 at RT Solvent Evaporation | (CHCl or CHCI) Chloro(trimethylphosphine)gold(I)

HAuCla in dry MeOH

Click to download full resolution via product page

Synthesis Workflow

Spectroscopic and Crystallographic Data

Detailed spectroscopic data for chloro(trimethylphosphine)gold(l) is crucial for its
identification and characterization. While specific numerical data from experimental sources is
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not readily available in the search results, the types of analyses performed are mentioned.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR and 3P NMR are standard techniques for characterizing this compound. The use of
Jeol GX 400 and GX 270 NMR spectrometers has been reported for related studies.[5]

Infrared (IR) Spectroscopy:

IR spectroscopy can be used to identify characteristic vibrational frequencies of the
trimethylphosphine ligand and the Au-P and Au-Cl bonds.

Mass Spectrometry:
e Mass spectrometry would confirm the molecular weight of the complex.
X-ray Crystallography:

» Single crystal X-ray diffraction studies have been performed on
chloro(trimethylphosphine)gold(l).[5][7] These studies revealed that in the solid state, the
monomeric units with linear P-Au-Cl axes can aggregate to form a helical chain structure
through Au---Au contacts.[7] The Au-Cl and Au-P distances are within the normal range, and
the trimethylphosphine groups exhibit threefold symmetry.[5]

Crystallographic Data Value Reference

o Linear P-Au-Cl axes in
Coordination Geometry . [7]
monomeric units

) Aggregation into a polymeric
Solid-State Structure o [51[7]
chain via Au---Au contacts

Chemical Reactivity and Applications

Chloro(trimethylphosphine)gold(l) serves as a versatile precursor for other gold complexes
and as a catalyst in organic synthesis. It has also been investigated for its potential medicinal
properties.
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Catalytic Applications

Phosphinegold(l) complexes are known to be effective catalysts for a variety of organic
transformations. While specific protocols for chloro(trimethylphosphine)gold(l) are not
detailed in the provided search results, a general procedure for gold-catalyzed reactions often
involves the in situ generation of a cationic gold species by abstracting the chloride ligand with
a silver salt.

General Experimental Protocol for Gold-Catalyzed Reactions:

Materials:

Chloro(trimethylphosphine)gold(l)

Silver salt (e.g., AgSbFs, AgBF4, AgOTHY)

Substrate

Anhydrous solvent (e.g., dichloromethane, dioxane)

Inert atmosphere (Nitrogen or Argon)
Procedure:

e To a flame-dried reaction vessel under an inert atmosphere, add
chloro(trimethylphosphine)gold(l) and the silver salt.

e Add the anhydrous solvent and stir the mixture at room temperature. A precipitate of AgCl
will form.

o Add the substrate to the reaction mixture.

e The reaction is then stirred at the appropriate temperature for the required time, with
monitoring by techniques such as TLC or GC-MS.

» Upon completion, the reaction mixture is typically filtered to remove the silver salts, and the
product is isolated and purified by standard methods like column chromatography.
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Catalytic Activation Pathway:

(MesP)AuCl
(Precatalyst)

[(Me3P)Au]* X~
(Active Catalyst)

AgCl
(Precipitate)

AgX
(X = OTH, SbFeé, etc.)

Substrate > Product

Click to download full resolution via product page

Catalyst Activation

Potential in Drug Development

Gold(l) complexes, particularly those with phosphine ligands, have been investigated for their
antitumor properties. While research on chloro(trimethylphosphine)gold(l) is not as
extensive as for some other analogues like Auranofin, it is considered a compound with
potential chemotherapeutic activity.[8] The mechanism of action for such compounds is often
multifactorial, potentially involving inhibition of enzymes like thioredoxin reductase and
induction of apoptosis.

Experimental Protocol: In Vitro Cytotoxicity Assay (General)

A standard method to evaluate the antitumor potential of a compound is the MTT assay, which
measures cell viability.

Materials:
e Cancer cell line (e.g., from a cell bank)
o Complete cell culture medium

e Chloro(trimethylphosphine)gold(l)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or an acidic isopropanol solution)

96-well plates

Incubator (37 °C, 5% CO2)

Microplate reader

Procedure:

o Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere
overnight in the incubator.

o Prepare a series of dilutions of chloro(trimethylphosphine)gold(l) in the cell culture
medium.

o Remove the old medium from the cells and add the medium containing the different
concentrations of the test compound. Include a vehicle control (medium with the solvent
used to dissolve the compound) and a blank (medium only).

¢ Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

 After incubation, add MTT solution to each well and incubate for a further 2-4 hours. During
this time, viable cells will reduce the yellow MTT to purple formazan crystals.

» Remove the MTT solution and add the solubilization buffer to dissolve the formazan crystals.

o Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a
microplate reader.

o Calculate the percentage of cell viability for each concentration relative to the vehicle control
and determine the ICso value (the concentration of the compound that inhibits 50% of cell
growth).

Experimental Workflow for Cytotoxicity Assay:
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Assay Setup

Seed Cancer Cells Prepare Serial Dilutions
in 96-well Plate of (MesP)AuCl
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MTT Assay Workflow
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Safety and Handling

Chloro(trimethylphosphine)gold(l) is a hazardous substance and should be handled with
appropriate safety precautions.

Hazard Statements:

o H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]

o H335: May cause respiratory irritation.[1][4]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][9]

e P264: Wash skin thoroughly after handling.[4][9]

e P271: Use only outdoors or in a well-ventilated area.[4][9]

o P280: Wear protective gloves/ eye protection/ face protection.[4][9]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[4][9]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][9]

Personal Protective Equipment (PPE):
e Dust mask type N95 (US)

o Eyeshields

» Gloves

It should be stored in a well-ventilated place, and the container should be kept tightly closed.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b093943?utm_src=pdf-body
https://portal.fis.tum.de/en/publications/crystal-structures-of-chlorotrimethylphosphine-goldi-chlorotri-su-2/
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://portal.fis.tum.de/en/publications/crystal-structures-of-chlorotrimethylphosphine-goldi-chlorotri-su-2/
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://portal.fis.tum.de/en/publications/crystal-structures-of-chlorotrimethylphosphine-goldi-chlorotri-su-2/
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://cshg.org.cy/chlorotriphenylphosphinegoldi-a-forefront-reagent-in-gold-chemistry-as-apoptotic-agent-for-cancer-cells/
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://cshg.org.cy/chlorotriphenylphosphinegoldi-a-forefront-reagent-in-gold-chemistry-as-apoptotic-agent-for-cancer-cells/
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://cshg.org.cy/chlorotriphenylphosphinegoldi-a-forefront-reagent-in-gold-chemistry-as-apoptotic-agent-for-cancer-cells/
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://cshg.org.cy/chlorotriphenylphosphinegoldi-a-forefront-reagent-in-gold-chemistry-as-apoptotic-agent-for-cancer-cells/
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://cshg.org.cy/chlorotriphenylphosphinegoldi-a-forefront-reagent-in-gold-chemistry-as-apoptotic-agent-for-cancer-cells/
https://www.researchgate.net/publication/244352388_Preparation_structure_and_decomposition_of_goldI_and_goldIII_acetylide_complexes
https://cshg.org.cy/chlorotriphenylphosphinegoldi-a-forefront-reagent-in-gold-chemistry-as-apoptotic-agent-for-cancer-cells/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This technical guide provides a summary of the available information on
chloro(trimethylphosphine)gold(l). Further research is encouraged to fully elucidate its
properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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